Cas no 143-18-0 (Potassium oleate)

• Product name: Potassium oleate
• CAS No: 143-18-0
• MF: C₁₈H₃₃KO₂
• MW: 320.5517
• MDL: MFCD00064243
• CID: 36518
• PubChem ID: 24857521

Potassium oleate Chemical and Physical Properties

Names and Identifiers

• potassium oleate
• Oleic acid potassium salt
• Oleic Acid Potassium
• potassium (9Z)-octadec-9-enoate
• Potassium 9-octadecenoate
• (Z)-9-Octadecenoic acid potassium salt
• OS Soap
• Kaliumoleat
• trenamined-200
• trenamined-201
• Potassiunm oleate
• Potassium Oleate 35%
• Caswell No. 698B
• Oleic acid, potassium salt
• Potassium cis-9-octadecenoate
• POTASSIUM CIS-9-OCTADECENOIC ACID
• 9-Octadecenoic acid (9Z)-, potassium salt
• Potassium 9-octadecenoate, (Z)-
• EPA Pesticide Chemical Code 079095
• 9-Octadecenoic acid (Z)-, potassium salt
• 74WHF607EU
• 9-Octadecenoic acid, potassium salt
• potassium 9-(Z)-octadecenoate
• Oleate potassium soap
• Oleicacidpotassiumsalt
• POTASSIUM CIS-9-OCTADECENOIC ACID [HSDB]
• AS-81708
• POTASSIUM OLEATE [VANDF]
• NS00079443
• INS-470(II)OLEIC ACID, POTASSIUM SALT
• E-470(II)OLEIC ACID, POTASSIUM SALT
• UNII-74WHF607EU
• E75924
• 9-Octadecenoic acid (9Z)-, potassium salt (1:1)
• EINECS 205-590-5
• HSDB 5643
• SCHEMBL36767
• O0056
• POTASSIUM OLEATE [MI]
• 143-18-0
• MFCD00064243
• Trenamine D-200
• Potassiumoleate
• Trenamine D-201
• J-007758
• C18H33KO2
• DTXSID0025949
• potassium;(Z)-octadec-9-enoate
• INS NO.470(II)OLEIC ACID, POTASSIUM SALT
• Q27266310
• CHEMBL3122151
• Potassium oleate

• MDL： MFCD00064243
• Inchi： 1S/C18H34O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h9-10H,2-8,11-17H2,1H3,(H,19,20);/q;+1/p-1/b10-9-;
• InChI Key： MLICVSDCCDDWMD-KVVVOXFISA-M
• SMILES： [K+].[O-]C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 320.21200
• Monoisotopic Mass: 320.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Light yellow or light brown solid
• Melting Point: 235 - 240
• Boiling Point: 360 °C at 760 mmHg
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• PSA: 40.13000
• LogP: 4.77380
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water and ethanol, slightly soluble in cold water.
• FEMA: 2789
• Color/Form: 40 wt. % paste in H2O
• Merck: 7650

Potassium oleate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315;H319;H335;H400
• Warning Statement： P261;P273;P305 + P351 + P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：RK1150000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Potassium oleate Customs Data

• HS CODE：2916150000
• Customs Data：

  China Customs Code:

  2916150000

  Overview:

  2916150000 oleic acid\Linoleic acid or linolenic acid and its salts and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly, carbon18/16content

  Summary:

  2916150000 oleic, linoleic or linolenic acids, their salts and esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Potassium oleate

Introduction to Potassium Oleate (CAS No. 143-18-0)

Potassium oleate, a compound with the chemical formula KC₈H₁₅O₂, is a significant derivative of oleic acid and holds considerable importance in various industrial and pharmaceutical applications. This compound, identified by its unique CAS number 143-18-0, is widely recognized for its role as an emulsifier, lubricant, and intermediate in the synthesis of more complex molecules. The versatility of potassium oleate stems from its molecular structure, which features a long hydrocarbon chain terminated by a carboxylate group, making it an excellent candidate for applications requiring both solubility and stability.

The primary industrial use of potassium oleate is as an emulsifying agent in the production of cosmetics, pharmaceuticals, and food products. Its ability to stabilize oil-water mixtures makes it invaluable in formulating creams, lotions, and other emulsion-based products. Additionally, potassium oleate is employed as a lubricant in various mechanical systems due to its low viscosity and high thermal stability. These properties ensure that it can function effectively in environments where other lubricants might degrade or fail.

In the realm of pharmaceuticals, potassium oleate has garnered attention for its potential applications in drug delivery systems. Recent studies have highlighted its role in enhancing the bioavailability of poorly soluble drugs by forming stable micelles or liposomes. This capability is particularly crucial for therapeutic agents that require controlled release mechanisms to achieve optimal efficacy. The carboxylate group of potassium oleate facilitates interactions with hydrophobic drug molecules, thereby improving their solubility and permeability across biological membranes.

Moreover, potassium oleate has been explored as a component in anti-inflammatory formulations. Research indicates that oleic acid derivatives, including potassium oleate, can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These findings suggest that potassium oleate may serve as a valuable adjuvant in developing novel anti-inflammatory drugs. The compound's ability to interact with cellular receptors and signaling pathways further underscores its potential therapeutic benefits.

Recent advancements in nanotechnology have opened new avenues for the application of potassium oleate. Scientists have demonstrated its utility in constructing functionalized nanoparticles for targeted drug delivery. These nanoparticles can be engineered to release therapeutic agents at specific sites within the body, thereby minimizing side effects and improving treatment outcomes. The stability and biocompatibility of potassium oleate make it an ideal candidate for this emerging field.

The agricultural sector has also benefited from the use of potassium oleate. As an emulsifier and surfactant, it enhances the efficiency of pesticide formulations by improving their spread and adherence to plant surfaces. This leads to more effective pest control with reduced environmental impact. Additionally, potassium oleate is being investigated for its potential role in soil conditioning and nutrient delivery systems, where it can improve water retention and promote healthier plant growth.

From a chemical synthesis perspective, potassium oleate serves as a precursor for more complex organic molecules. Its reactivity allows chemists to introduce functional groups or modify existing ones through various synthetic pathways. This makes it a versatile building block in organic chemistry research and industrial processes. The compound's compatibility with a wide range of reaction conditions further enhances its utility in synthetic applications.

The environmental impact of potassium oleate is another area of growing interest. Studies have shown that when properly disposed of, potassium oleate decomposes into non-toxic byproducts without causing significant ecological harm. This biodegradability makes it an environmentally friendly alternative to some synthetic surfactants that persist in nature. Efforts are ongoing to optimize its use in ways that minimize waste generation while maximizing efficiency.

Future research directions for potassium oleate include exploring its potential in renewable energy technologies. Its properties as an electrolyte additive have been investigated in the development of advanced battery systems. By improving ion conductivity and reducing internal resistance, potassium oleate could contribute to more efficient energy storage solutions. Such innovations align with global efforts to transition towards sustainable energy practices.

In conclusion, potassium oleate (CAS No. 143-18-0) is a multifaceted compound with broad applications across multiple industries. From enhancing drug delivery systems to improving agricultural practices and contributing to sustainable energy solutions, its versatility makes it a valuable asset in modern technology and science. As research continues to uncover new uses for this compound, its importance is likely to grow even further.